6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-2-methylpyrimidin-4-amine
Overview
Description
The compound “6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-2-methylpyrimidin-4-amine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a thieno[3,2-c]pyridine moiety, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur atom) and a pyridine (a six-membered ring with one nitrogen atom) .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrimidine and thieno[3,2-c]pyridine rings. The exact 3D conformation would depend on the specific substituents and their stereochemistry .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the amine group, the pyrimidine ring, and the thieno[3,2-c]pyridine moiety. Each of these functional groups can undergo a variety of chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including the nature and position of any substituents. For example, the presence of the amine group might make the compound more polar and potentially increase its solubility in water .Scientific Research Applications
Supramolecular Reagents Synthesis
A series of bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents have been synthesized through palladium-catalyzed cross-coupling reactions. These reagents, including variants such as 3-(2-amino-4-methylpyrimidin-6-yl)pyridine and 4-(2-amino-4-methylpyrimidin-6-yl)pyridine, were characterized by single-crystal X-ray crystallography. The primary hydrogen-bonding motif in these structures is a self-complementary amino-pyrimidine N–H···N/N···H–N synthon, showcasing the potential of these compounds in supramolecular chemistry (Aakeröy, Schultheiss, Desper, & Moore, 2007).
Heterocyclic Chemistry
The molecule has been a key building block in the synthesis of novel heterocyclic compounds such as pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These compounds were synthesized from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, demonstrating the compound's versatility in creating diverse heterocyclic structures with potential applications in medicinal chemistry and drug design (Bakhite, Al‐Sehemi, & Yamada, 2005).
Nitric Oxide Synthase Inhibition
Compounds related to 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-2-methylpyrimidin-4-amine have shown to be exceptionally potent inhibitors of inducible and neuronal nitric oxide synthase (NOS), with selectivity and potency modulated by variation of the substituent. This highlights its potential in therapeutic applications targeting NOS-related pathways (Beaton et al., 2001).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-2-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4S/c1-8-14-11(13)6-12(15-8)16-4-2-10-9(7-16)3-5-17-10/h3,5-6H,2,4,7H2,1H3,(H2,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOAWWDMNEGRCEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCC3=C(C2)C=CS3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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